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Compound of Interest

Compound Name: Tetradec-1-yn-3-ol

Cat. No.: B2372809

Technical Support Center: Tetradec-1-yn-3-ol

This guide provides essential safety information, handling procedures, and troubleshooting
advice for researchers, scientists, and drug development professionals working with Tetradec-
1-yn-3-ol. Given the absence of a specific Safety Data Sheet (SDS) for this compound, the
following information is based on the known hazards of its constituent functional groups: a long
alkyl chain, a secondary alcohol, and a terminal alkyne.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with Tetradec-1-yn-3-ol?

Al: Based on its structure, Tetradec-1-yn-3-ol is expected to present the following hazards:

Aspiration Hazard: Like other long-chain hydrocarbons, if swallowed, it can enter the lungs
and cause severe damage.

« Skin and Eye Irritation: Alcohols, particularly long-chain ones, can be irritating to the skin and
eyes upon contact.[1]

o Flammability: While likely having a high flash point due to its long carbon chain, it should be
treated as a combustible liquid.

» Reactivity of the Terminal Alkyne: Terminal alkynes can form explosive acetylides with certain
metals, particularly copper, silver, and mercury. They can also be sensitive to heat, shock, or
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friction.

Q2: What are the recommended storage conditions for Tetradec-1-yn-3-ol?

A2: Store Tetradec-1-yn-3-ol in a tightly sealed, properly labeled container in a cool, dry, and
well-ventilated area. Keep it away from heat, sparks, open flames, and strong oxidizing agents.
Due to the terminal alkyne, avoid storage in containers made of or containing copper, silver,
mercury, or their alloys. Storage under an inert atmosphere (e.g., nitrogen or argon) is
recommended to prevent potential degradation or reaction with atmospheric components.

Q3: What personal protective equipment (PPE) should be worn when handling Tetradec-1-yn-
3-o0l?

A3: Always wear appropriate PPE, including:

Chemical-resistant gloves (e.qg., nitrile or neoprene).

Safety glasses with side shields or chemical splash goggles.

A lab coat.

Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of any
potential vapors or aerosols.

Q4: How should I dispose of waste containing Tetradec-1-yn-3-ol?

A4: Dispose of waste in accordance with all local, state, and federal regulations. Due to its
potential environmental hazards, do not pour it down the drain. Collect waste in a designated,
properly labeled, and sealed container for chemical waste disposal.

Troubleshooting Guide
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Issue

Possible Cause

Recommended Action

Unexpected color change or
precipitate formation during

storage.

1. Reaction with air or
moisture. 2. Contamination. 3.

Decomposition.

1. Ensure the container is
tightly sealed and consider
storing under an inert
atmosphere. 2. Use clean, dry
equipment for handling. 3. If
decomposition is suspected,
handle with extreme caution
and dispose of it as hazardous

waste.

Inconsistent experimental

results.

1. Impurity of the compound. 2.
Reaction with incompatible

materials.

1. Verify the purity of the
compound using appropriate
analytical techniques (e.qg.,
NMR, GC-MS). 2. Ensure that
all reaction vessels and
reagents are compatible with
terminal alkynes and alcohols.
Avoid contact with strong
oxidizing agents and reactive

metals.

Skin or eye irritation after

handling.

1. Direct contact with the
compound. 2. Inadequate
PPE.

1. Immediately flush the
affected area with copious
amounts of water for at least
15 minutes. 2. Seek medical
attention if irritation persists. 3.
Review and improve PPE

practices.

Quantitative Data Summary

Since specific data for Tetradec-1-yn-3-ol is not readily available, the following table provides

estimated values based on structurally similar compounds, such as C14 alcohols and other

long-chain alcohols.[2][3]
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Property Estimated Value Notes
Molecular Formula C14H260
Molecular Weight 210.36 g/mol
Estimated based on
- ) Tetradecanol.[3] The presence
Boiling Point ~295.8 °C ]
of the alkyne may slightly alter
this value.
As a long-chain alcohol, it is
expected to have a relatively
Flash Point > 100 °C high flash point, making it
combustible rather than
flammable.
Estimated based on the low
Oral LD50 (Rat) 3-5g/kg acute toxicity of other long-

chain alcohols.[2]

Experimental Protocols

General Handling Procedure:

» Before use, review all available safety information for long-chain alcohols and terminal

alkynes.

o Work in a well-ventilated chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.
e Ground all equipment to prevent static discharge.
o Keep away from sources of ignition.

e Avoid contact with skin and eyes.
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e Ensure that all containers are properly labeled.

e Clean up any spills promptly using an inert absorbent material.

Safe Handling and Storage Workflow
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Caption: Workflow for the safe handling and storage of Tetradec-1-yn-3-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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